![molecular formula C21H27N3O2 B5322387 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(4-methylphenyl)acetamide](/img/structure/B5322387.png)
2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(4-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(4-methylphenyl)acetamide, also known as EPM, is a chemical compound that has been widely used in scientific research due to its various biochemical and physiological effects. EPM is a piperazine derivative that has been synthesized through various methods and has been found to have potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(4-methylphenyl)acetamide is not fully understood, but it is believed to act as a selective antagonist of the 5-HT1A receptor. The 5-HT1A receptor is a subtype of serotonin receptor that is involved in the regulation of mood, anxiety, and pain. By blocking the 5-HT1A receptor, this compound may modulate the release of various neurotransmitters such as serotonin, dopamine, and norepinephrine, leading to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce anxiety-like behavior, improve cognitive function, and reduce pain sensitivity. This compound has also been found to have antioxidant and anti-inflammatory effects, which may have implications for the treatment of various diseases associated with oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(4-methylphenyl)acetamide in lab experiments is its high yield and reliability in synthesis. This compound is also relatively stable and has a long shelf life, making it easy to store and transport. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been found to have cytotoxic effects at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(4-methylphenyl)acetamide. One area of research is the development of this compound analogs with improved therapeutic properties and reduced toxicity. Another area of research is the investigation of the molecular mechanisms underlying the therapeutic effects of this compound. Finally, the potential use of this compound in combination with other drugs for the treatment of various diseases should be explored.
Synthesis Methods
The synthesis of 2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(4-methylphenyl)acetamide involves the reaction of 2-ethoxyphenylpiperazine with 4-methylphenylacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform and is followed by purification through column chromatography. The yield of this compound through this method is typically high, making it a reliable and efficient method for synthesizing this compound.
Scientific Research Applications
2-[4-(2-ethoxyphenyl)-1-piperazinyl]-N-(4-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases such as depression, anxiety, and schizophrenia. In addition, this compound has been shown to have antinociceptive effects, making it a potential candidate for pain management. This compound has also been found to have antioxidant and anti-inflammatory effects, which may have implications for the treatment of various diseases associated with oxidative stress and inflammation.
properties
IUPAC Name |
2-[4-(2-ethoxyphenyl)piperazin-1-yl]-N-(4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O2/c1-3-26-20-7-5-4-6-19(20)24-14-12-23(13-15-24)16-21(25)22-18-10-8-17(2)9-11-18/h4-11H,3,12-16H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYTUOCNPMRBRHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2CCN(CC2)CC(=O)NC3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.